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Compound of Interest

Compound Name: 2-(Chloromethyl)-2-methyloxane

Cat. No.: B13239621

Get Quote

An In-depth Technical Guide to 2-(Chloromethyl)-2-methyloxane: Synthesis, Structure, and

Application

Abstract

This technical guide provides a comprehensive overview of 2-(Chloromethyl)-2-methyloxane
(also known as 2-(Chloromethyl)-2-methyloxirane), a bifunctional reagent of significant interest

in modern organic synthesis and medicinal chemistry.[1] Its unique structure, which combines a

strained oxirane ring with a reactive primary alkyl chloride, offers two distinct points for

chemical modification, making it a valuable building block for complex molecular architectures.

[1] This document details the compound's chemical identity, physicochemical properties, and

spectroscopic signature. It further provides a field-proven protocol for its synthesis, delves into

its core reactivity and mechanistic pathways, and explores its applications in pharmaceutical

and polymer sciences. This guide is intended for researchers, scientists, and drug development

professionals seeking to leverage this versatile intermediate in their work.

Chemical Identity and Physicochemical Properties
2-(Chloromethyl)-2-methyloxane, registered under CAS Number 598-09-4, is a chiral

molecule featuring a quaternary stereocenter at the C2 position of the oxirane ring.[1][2][3][4][5]
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Its identity is defined by several key descriptors and properties, which are crucial for its

application in controlled chemical synthesis.

The fundamental properties of this compound are summarized below.

Property Value Source(s)

IUPAC Name
2-(chloromethyl)-2-

methyloxirane
[1][2]

Synonyms

2-(Chloromethyl)-1,2-

epoxypropane,

Methylepichlorohydrin

[3][6]

CAS Number 598-09-4 [2]

Molecular Formula C₄H₇ClO [1][2][3]

Molecular Weight 106.55 g/mol [1][2][3]

Physical Form
Colorless to almost colorless

clear liquid
[6]

Boiling Point 148 °C at 760 mmHg

Flash Point 30 °C

Structural Elucidation and Spectroscopic Signature
The validation of the molecular structure of 2-(Chloromethyl)-2-methyloxane is unequivocally

achieved through a combination of standard spectroscopic techniques. Each method provides

a unique and complementary piece of the structural puzzle, ensuring a self-validating system

for identity and purity confirmation.
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Technique Expected Signature Rationale & Confirmation

¹H NMR

Resonances for methyl (CH₃)

protons and two distinct sets of

methylene (CH₂) protons

(oxirane ring and chloromethyl

group).

Confirms the presence and

connectivity of all proton-

containing groups.[1]

¹³C NMR

Signals for the quaternary (C2)

and methylene (C3) carbons of

the oxirane ring; a signal for

the methyl carbon; and a

signal for the chloromethyl

carbon.

Defines the carbon skeleton of

the substituted oxirane.[1]

IR Spectroscopy

Characteristic C-O-C

stretching vibrations for the

epoxide ring; a distinct C-Cl

stretching band.

Confirms the presence of the

key functional groups (oxirane

and alkyl chloride).[1]

Mass Spectrometry

A molecular ion peak (M⁺) at

m/z ≈ 106.5. Characteristic

fragmentation patterns (e.g.,

loss of Cl, CH₃, or CH₂Cl).

Confirms the molecular weight

of the compound.[1]

Synthesis Methodology: Epoxidation of Methallyl
Chloride
A robust and widely cited method for the synthesis of 2-(Chloromethyl)-2-methyloxane
involves the epoxidation of 3-chloro-2-methyl-1-propene (methallyl chloride). This two-step

process proceeds through a stable halohydrin intermediate, offering high yields and control.

Synthesis Workflow
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Step 1: Halohydrin Formation

Step 2: Epoxidation

Methallyl Chloride
(3-Chloro-2-methyl-1-propene)

Bromohydrin Intermediate

 In situ HOBr addition

N-Bromosuccinimide (NBS)
in Water

2-(Chloromethyl)-2-methyloxane
(Final Product)

 Intramolecular SN2
(Ring Closure)

Aqueous NaOH (50%)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(Chloromethyl)-2-methyloxane.

Detailed Experimental Protocol
Objective: To synthesize 2-(Chloromethyl)-2-methyloxane from methallyl chloride via a

halohydrin intermediate.[1]

Materials:

Methallyl chloride (3-chloro-2-methyl-1-propene)

N-bromosuccinimide (NBS)

Sodium hydroxide (NaOH), 50% aqueous solution

Deionized water
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Anhydrous sodium sulfate (Na₂SO₄)

1-liter reactor with vigorous stirring capability and a cooling bath

Procedure:

Halohydrin Formation:

Charge the 1-liter reactor with 375 mL of water and 73.5 mL (0.75 mol) of methallyl

chloride.[1]

With vigorous stirring at room temperature, add 133.5 g (1.0 eq) of N-bromosuccinimide in

portions.

Causality Insight: NBS reacts with water to generate hypobromous acid (HOBr) in situ.

The HOBr then adds across the double bond of methallyl chloride according to

Markovnikov's rule, with the electrophilic bromine adding to the less substituted carbon

and the hydroxyl group adding to the more substituted carbon, forming the stable

bromohydrin intermediate.[1] Controlling the addition rate is crucial to manage any

exotherm.

Continue stirring the mixture overnight to ensure the reaction proceeds to completion.[1]

Epoxidation (Ring Closure):

Cool the reaction mixture to 10°C using an ice bath.[1]

Slowly add an aqueous 50% sodium hydroxide solution (0.75 mol) dropwise. The internal

temperature must be carefully maintained between 20-25°C.

Causality Insight: The hydroxide ion acts as a base, deprotonating the hydroxyl group of

the halohydrin. The resulting alkoxide performs an intramolecular S_N2 attack on the

carbon bearing the bromine atom, displacing the bromide ion and forming the strained

three-membered oxirane ring. This cyclization is an exothermic process, necessitating

controlled addition and cooling to prevent side reactions.[1]

Work-up and Purification:
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After the base addition is complete, cease stirring and allow the mixture to stand for 2

hours. The denser organic product will separate as a lower phase.[1]

Separate the lower organic phase.

Dry the organic layer over anhydrous sodium sulfate to remove residual water.

The crude product can be purified by vacuum distillation to yield the final, high-purity

compound.[1]

Chemical Reactivity and Mechanistic Insights
The synthetic utility of 2-(Chloromethyl)-2-methyloxane stems from its bifunctional nature. It

possesses two distinct electrophilic sites, allowing for sequential or orthogonal synthetic

strategies, which is highly valuable in drug development.[1]

Caption: Dual electrophilic sites of 2-(Chloromethyl)-2-methyloxane.

Reactions of the Oxirane Ring (Site A): The strained three-membered ring is susceptible to

nucleophilic attack, leading to ring-opening. This reaction can be catalyzed by either acid or

base, providing access to a variety of substituted alcohols. This pathway is fundamental for

building larger molecular scaffolds.[6]

Reactions of the Chloromethyl Group (Site B): Independent of the epoxide, the chloromethyl

group is a primary electrophilic site. It readily undergoes S_N2 displacement by a wide range

of nucleophiles (e.g., amines, thiols, cyanides). This allows for the introduction of diverse

functional groups, making the molecule a versatile building block.[1]

Applications in Research and Drug Development
The dual reactivity of 2-(Chloromethyl)-2-methyloxane makes it a powerful intermediate for

constructing complex molecules.[1]

Pharmaceutical Synthesis: In drug development, epoxides are highly prized intermediates.

The ability to perform sequential or orthogonal reactions on the two distinct electrophilic sites

of this molecule allows for the efficient assembly of complex drug candidates.[1][7]
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Polymer Chemistry: It serves as a monomer or a cross-linking agent in the synthesis of

polymers such as polyester resins and polyethers.[1] The epoxide can undergo ring-opening

polymerization, while the chloro group can be used for subsequent polymer modification.[1]

Agrochemicals: The compound is a known intermediate in the preparation of the fungicide

prothioconazole, highlighting its utility in industrial-scale synthesis.[1]

Safety and Handling
2-(Chloromethyl)-2-methyloxane is a hazardous chemical and must be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

GHS Hazard Classification: The United Nations designated GHS hazard class pictograms

are Flammable, Corrosive, and Irritant, with a signal word of "Danger".[1][2]

Hazard Statements: H226 (Flammable liquid and vapor), H314 (Causes severe skin burns

and eye damage).[2]

Precautions: It is a skin and respiratory irritant.[6] Proper handling and safety precautions are

essential in all laboratory and industrial settings.[6]

Conclusion
2-(Chloromethyl)-2-methyloxane is a highly versatile and reactive intermediate with

significant potential for researchers in organic synthesis, materials science, and drug discovery.

Its well-defined structure, predictable reactivity at two distinct functional groups, and

established synthetic protocols make it a reliable tool for the construction of complex molecular

targets. Understanding its spectroscopic signature, handling requirements, and mechanistic

behavior is key to effectively and safely utilizing this potent chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.
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